Cas no 34257-57-3 (1-Methoxy-2-[(1-methylethyl)thio]benzene)

1-Methoxy-2-[(1-methylethyl)thio]benzene is a sulfur-containing aromatic compound characterized by the presence of a methoxy group and an isopropylthio substituent on the benzene ring. This structure imparts unique reactivity and solubility properties, making it a valuable intermediate in organic synthesis, particularly in the development of agrochemicals and pharmaceuticals. The thioether functionality enhances its utility in cross-coupling reactions, while the methoxy group contributes to electronic modulation in target molecules. Its stability under various reaction conditions and compatibility with diverse synthetic methodologies underscore its versatility. The compound is typically handled under standard laboratory conditions, requiring appropriate storage to prevent degradation.

1-Methoxy-2-[(1-methylethyl)thio]benzene structure

34257-57-3 structure

Product Name:1-Methoxy-2-[(1-methylethyl)thio]benzene

CAS No:34257-57-3

MF:C₁₀H₁₄OS

MW:182.282561779022

MDL:MFCD26142712

CID:2857648

PubChem ID:12357666

Update Time:2025-10-24

1-Methoxy-2-[(1-methylethyl)thio]benzene Chemical and Physical Properties

Names and Identifiers

- 1-methoxy-2-(propan-2-ylsulfanyl)benzene
- 34257-57-3
- SCHEMBL5962399
- 1-methoxy-2-propan-2-ylsulfanylbenzene
- 1-Methoxy-2-((1-methylethyl)thio)benzene
- 1-Methoxy-2-[(1-methylethyl)thio]benzene
- DTXSID501273451
- 2-(Isopropylthio)-1-methoxybenzene
- MDL： MFCD26142712
- Inchi： 1S/C10H14OS/c1-8(2)12-10-7-5-4-6-9(10)11-3/h4-8H,1-3H3
- InChI Key： HMEXWXWOVBCHJI-UHFFFAOYSA-N
- SMILES： S(C1C=CC=CC=1OC)C(C)C

Computed Properties

Exact Mass: 182.07653624Da
Monoisotopic Mass: 182.07653624Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 125
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 34.5Å²

1-Methoxy-2-[(1-methylethyl)thio]benzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1241550-1g	2-(Isopropylthio)-1-methoxybenzene	34257-57-3	98%	1g	$245	2024-06-05
eNovation Chemicals LLC	Y1241550-5g	2-(Isopropylthio)-1-methoxybenzene	34257-57-3	98%	5g	$710	2024-06-05
eNovation Chemicals LLC	Y1241550-250mg	2-(Isopropylthio)-1-methoxybenzene	34257-57-3	98%	250mg	$195	2024-06-05
eNovation Chemicals LLC	Y1241550-25g	2-(Isopropylthio)-1-methoxybenzene	34257-57-3	98%	25g	$2480	2024-06-05
eNovation Chemicals LLC	Y1241550-100g	2-(Isopropylthio)-1-methoxybenzene	34257-57-3	98%	100g	$8115	2024-06-05
eNovation Chemicals LLC	Y1241550-250mg	2-(Isopropylthio)-1-methoxybenzene	34257-57-3	98%	250mg	$170	2025-03-01
eNovation Chemicals LLC	Y1241550-5g	2-(Isopropylthio)-1-methoxybenzene	34257-57-3	98%	5g	$745	2025-03-01
eNovation Chemicals LLC	Y1241550-1g	2-(Isopropylthio)-1-methoxybenzene	34257-57-3	98%	1g	$255	2025-03-01
eNovation Chemicals LLC	Y1241550-100g	2-(Isopropylthio)-1-methoxybenzene	34257-57-3	98%	100g	$8595	2025-03-01
eNovation Chemicals LLC	Y1241550-25g	2-(Isopropylthio)-1-methoxybenzene	34257-57-3	98%	25g	$2625	2025-03-01